Cas no 136849-15-5 (Cyclosulfamuron)

• Product Name: Cyclosulfamuron
• CAS No: 136849-15-5
• MF: C₁₇H₁₉N₅O₆S
• MW: 421.427662134171
• CID: 64447
• PubChem ID: 329754307
• Update Time: 2025-05-20

Cyclosulfamuron Chemical and Physical Properties

Names and Identifiers

• Cyclosulfamuron
• 1-[2-(Cyclopropylcarbonyl)phenylsulfamoyl]-3-(4,6-dimethoxypyrimidin-2-yl)urea
• 1-[[2-(cyclopropanecarbonyl)phenyl]sulfamoyl]-3-(4,6-dimethoxypyrimidin-2-yl)urea
• Cyclosulfamuron Solution
• [[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]amino]-2-(cyclopropylcarbonyl)-benzene
• 1-{[o-(cyclopropylcarbonyl)-phenyl]sulfamoyl}-3-(4,6-dimethoxy-
• Cyclosulfamuron [ISO]
• N-[[[2-(cyclopropylcarbonyl)phenyl]amino]-sulfonyl]-N'-(4,6-dimethoxy-pyrimidin-2yl)-urea
• N-[[[2-(cyclopropylcarbonyl)phenyl]amino]sulfonyl]-N’-(4,6-dimethoxy-2-pyrimidinyl)urea
• N-[[[2-(cyclopropylcarbonyl)phenyl]amino]sulphonyl]-N'-(4
• n-[[[2-(cyclopropylcarbonyl)phenyl]amino]sulfonyl]-n'-(4,6-dimethoxy-2-pyrimidinyl)urea
• Q27155592
• DTXSID0057966
• Cyclosulfamuron, PESTANAL(R), analytical standard
• ES7P65KBV3
• UNII-ES7P65KBV3
• C18439
• 136849-15-5
• 1-(2-(cyclopropylcarbonyl)anilinosulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
• N-(((2-(CYCLOPROPYLCARBONYL)PHENYL)AMINO)SULFONYL)-N'-(4,6-DIMETHOXY-2-PYRIMIDINYL)UREA
• AKOS015903665
• SCHEMBL53468
• CHEBI:81747
• NS00015267
• 1-{[o-(cyclopropylcarbonyl)phenyl]sulfamoyl}-3-(4,6-dimethoxy-2-pyrimidinyl)urea
• Urea, N-[[[2-(cyclopropylcarbonyl)phenyl]amino]sulfonyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)-
• 1-{[2-(Cyclopropylcarbonyl)anilino]sulfonyl}-3-(4,6-dimethoxypyrimidin-2-yl)urea
• Sultan
• 1-((2-(Cyclopropylcarbonyl)anilino)sulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
• DTXCID8031734
• 1-[2-(cyclopropylcarbonyl)anilinosulfonyl]-3-(4,6-dimethoxypyrimidin-2-yl)urea

• MDL： MFCD03791028
• Inchi： 1S/C17H19N5O6S/c1-27-13-9-14(28-2)19-16(18-13)20-17(24)22-29(25,26)21-12-6-4-3-5-11(12)15(23)10-7-8-10/h3-6,9-10,21H,7-8H2,1-2H3,(H2,18,19,20,22,24)
• InChI Key： OFSLKOLYLQSJPB-UHFFFAOYSA-N
• SMILES： S(NC(NC1N=C(C=C(N=1)OC)OC)=O)(NC1=CC=CC=C1C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 421.10600
• Monoisotopic Mass: 421.105604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 2.2
• Topological Polar Surface Area: 157

Experimental Properties

• Color/Form: Gray solid
• Density: 1.5320
• Melting Point: 162.0℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.654
• PSA: 156.99000
• LogP: 3.18260
• Solubility: In watersolubilityby0.17mg/L (pH=5),6.52mg/L (pH=7),549mg/L (pH=9)

Cyclosulfamuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H400
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclosulfamuron

Introduction to Cyclosulfamuron (CAS No: 136849-15-5)

Cyclosulfamuron, with the chemical formula C₁₀H₉Cl₂O₆S, is a highly effective herbicide belonging to the sulfonylurea class. This compound, identified by its CAS number 136849-15-5, has garnered significant attention in the agricultural and pharmaceutical sectors due to its potent herbicidal properties and potential applications in crop protection. The mechanism of action of Cyclosulfamuron involves the inhibition of acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis, thereby disrupting essential metabolic pathways and leading to weed suppression.

The herbicidal efficacy of Cyclosulfamuron has been extensively studied and validated in various agricultural settings. Its selectivity towards broadleaf weeds while minimizing harm to crops has made it a preferred choice for farmers seeking effective weed management solutions. Recent research has highlighted its stability under a wide range of environmental conditions, ensuring prolonged activity even in challenging climates. This stability is attributed to its chemical structure, which incorporates chlorine atoms that enhance its resistance to degradation by soil microorganisms.

In the realm of pharmaceutical research, the derivatives of Cyclosulfamuron have been explored for their potential biological activities. While primarily known as an herbicide, studies have indicated that certain structural analogs may exhibit properties relevant to medicinal chemistry. For instance, modifications to the sulfonylurea core can lead to compounds with anti-inflammatory or antimicrobial characteristics. These findings underscore the versatility of Cyclosulfamuron-based molecules and open avenues for further exploration in drug discovery.

The environmental impact of Cyclosulfamuron is another critical aspect that has been thoroughly investigated. Modern agricultural practices emphasize the need for sustainable and eco-friendly solutions, and Cyclosulfamuron has been found to meet these criteria to a significant extent. Its low water solubility reduces leaching into groundwater, while its breakdown products are generally non-toxic to non-target organisms. Furthermore, advancements in application techniques have minimized residues on food crops, ensuring safety for consumers.

The regulatory landscape surrounding the use of Cyclosulfamuron is shaped by stringent guidelines aimed at protecting both human health and the environment. Regulatory bodies worldwide have conducted extensive risk assessments to determine safe usage thresholds and application methods. These assessments have consistently shown that when used as directed, Cyclosulfamuron poses minimal risks to humans and wildlife. However, ongoing monitoring is essential to ensure long-term safety and efficacy.

Innovations in formulation technology have further enhanced the performance of Cyclosulfamuron. New formulations designed for slower release or targeted delivery systems improve their efficiency while reducing environmental impact. These advancements reflect a commitment to developing greener alternatives without compromising on effectiveness. The integration of precision agriculture techniques also plays a crucial role in optimizing the use of Cyclosulfamuron, ensuring that it is applied only where needed.

The global demand for high-yield agricultural outputs continues to drive research into improved crop protection methods. Within this context, Cyclosulfamuron remains a cornerstone due to its proven track record and adaptability to evolving agricultural challenges. Its ability to combat resistant weed species without harming crops makes it an invaluable tool for modern farming systems. As climate change poses new challenges to agriculture, the resilience offered by such compounds becomes increasingly important.

The future of agrochemicals lies in sustainable solutions that balance productivity with environmental stewardship. The continued refinement of compounds like Cyclosulfamuron, through both chemical modification and smart application strategies, will be pivotal in addressing these challenges. Collaborative efforts between researchers, farmers, and policymakers will be essential in harnessing the full potential of such innovations.

In conclusion, Cyclosulfamuron, identified by its CAS number 136849-15-5, represents a significant advancement in herbicidal technology. Its efficacy, environmental profile, and potential applications extend beyond traditional agriculture into pharmaceutical research. As our understanding of its properties grows, so too does its role in shaping sustainable agricultural practices worldwide.